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Cat. No.: S644962

Get Quote

1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide (BMIM TFSI) is a room-temperature

ionic liquid with excellent ionic conductivity, widely used in electrochemical applications and materials

synthesis [1].

The table below summarizes its fundamental chemical identifiers and physical properties:

Property Value / Description

CAS Number 174899-83-3 [2] [3] [4]

Molecular
Formula

C₁₀H₁₅F₆N₃O₄S₂ [5] [4]

Molecular
Weight

419.37 g/mol [1] [4]

Chemical
Structure

Consists of a 1-butyl-3-methylimidazolium cation ([BMIM]⁺) and a

bis(trifluoromethylsulfonyl)imide anion ([TFSI]⁻) [2].

Purity Available commercially at ≥98% to >99% [2] [4].

Melting Point -4 °C [4]

Density 1.44 g/cm³ [4]

Viscosity 48.8 cP [4]
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Property Value / Description

Physical Form Liquid at room temperature [2].

Key Feature Hydrophobic and weakly-coordinating [4].

The molecular structure can be represented by the following SMILES and InChI notations:

SMILES String: CCCCn1cc[n+](C)c1.FC(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F [2]

InChI: 1S/C8H15N2.C2F6NO4S2/c1-3-4-5-10-7-6-9(2)8-10;3-1(4,5)14(10,11)9-
15(12,13)2(6,7)8/h6-8H,3-5H2,1-2H3;/q+1;-1 [2]

Molecular Structure and Interaction Sites

Understanding the molecular structure and interaction sites of BMIM TFSI is crucial for explaining its

behavior in mixtures and its application in synthesis. The following diagram illustrates the primary

interaction sites for the cation and anion, which dictate how the molecule engages with other ions and

species.

BMIM+ Cation

TFSI- Anion

            CCCCn1cc[n+](C)c1Primary Site: C2-HMost acidic hydrogen,forms strong hydrogen bonds        

            FC(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)FPrimary Site: Oxygen AtomsO atoms of S=O groups,act as hydrogen bond acceptors        

Electrostatic & Hydrogen Bonding

Click to download full resolution via product page

Diagram of BMIM TFSI primary interaction sites between cation C2-H and anion oxygen atoms [6].
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The effectiveness of BMIM TFSI in research is directly linked to its purity. Impurities, such as halide ions

or residual starting materials, can significantly alter its chemical stability, ionic conductivity, and overall

performance [3]. Therefore, robust quality control during manufacturing is essential.

Synthesis and Purification of BMIM TFSI

The synthesis of BMIM TFSI typically involves metathesis reactions, where precise control over reaction

conditions and purification steps is essential to achieve high purity levels, often exceeding 99% [3]. The

following diagram outlines the general synthesis workflow.

Start: Halide-based IL
Precursor (e.g., BMIM Cl)

Anion Exchange
(Metathesis) Reaction

Phase Separation

Rigorous Washing
(with water/solvent)

Drying
(under vacuum)

High-Purity
BMIM TFSI
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General workflow for BMIM TFSI synthesis via metathesis and purification [3].

Experimental Protocol: Synthesis of Bismuth-Based
Nanoparticles

BMIM TFSI serves as a sophisticated medium for the synthesis of nanoparticles. The following protocol is

adapted from a recent study using reactive sputtering onto the ionic liquid [7].

Objective: To synthesize metallic bismuth and bismuth-oxyfluoride nanoparticles using BMIM TFSI

as the collection and reaction medium.

Materials:

Ionic Liquid: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM]
[TFSI]) [7].

Target: Bismuth (Bi) metal target [7].
Gases: Argon (Ar), Oxygen (O₂), Carbon Tetrafluoride (CF₄) [7].

Methodology:

Sputtering Setup: Place the Bi target and a quantity of [BMIM][TFSI] ionic liquid in a sputtering
deposition chamber.

Non-Reactive Sputtering (for Metallic Bi NPs):
Use a pure Ar plasma.

Sputtering parameters (power, gas pressure, time) can be varied, though they primarily
influence nanoparticle concentration rather than size. The resulting Bismuth

nanoparticles are typically 3–7 nm in diameter, isotropic, well-crystallized, and well-
dispersed [7].

Reactive Sputtering (for Bi-oxyfluoride NPs):
Introduce reactive gases, O₂ and CF₄, in addition to Ar.

Radicals from the plasma react with Bi clusters at the liquid surface.
This forms Bi-oxyfluoride nanoparticles with a diameter of 3–12 nm, which exhibit

photocatalytic activity [7].
Mechanism: The formation of Bi-compounds is explained by reactions of species from the

plasma at the IL surface [7].
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Key Applications in Research

BMIM TFSI is a versatile material with several high-tech applications:

Electrolyte in Batteries and Supercapacitors: Its high ionic conductivity and wide electrochemical

window make it an excellent solvent-free electrolyte for energy storage devices, leading to higher
operational voltages [8] [4].

Synthesis Medium for Nanoparticles: As detailed in the experimental protocol, it provides a unique
environment for the synthesis of well-defined metallic and compound nanoparticles [7].

Separation Science: It is used to enhance the activity of extractants for the separation of specific
metals, such as uranium(VI), from aqueous media [2].

Important Safety and Handling Information

BMIM TFSI requires careful handling as it is classified with several hazard statements.

Hazard Classifications: Acute Toxicity (Oral and Dermal), Skin Corrosion, Serious Eye Damage,
Specific Target Organ Toxicity (Oral), and Hazardous to the Aquatic Environment [2].

Target Organ: The nervous system is identified as a target organ [2].
Personal Protective Equipment (PPE): When handling, use faceshields, gloves, goggles, and an

appropriate respirator filter (type ABEK per EN14387) [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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